tert-butyl 3-amino-5-cyclopropyl-1H-pyrazole-1-carboxylate

• IUPAC Name: tert-butyl 3-amino-5-cyclopropylpyrazole-1-carboxylate
• InChI: InChI=1S/C11H17N3O2/c1-11(2,3)16-10(15)14-8(7-4-5-7)6-9(12)13-14/h6-7H,4-5H2,1-3H3,(H2,12,13)
• InChI Key: YQDHRHYFLKUTQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(=CC(=N1)N)C2CC2
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

The compound “tert-butyl 3-amino-5-cyclopropyl-1H-pyrazole-1-carboxylate” is a chemical compound with the linear formula C11H17O2N3. It has a molecular weight of 223.272 Da. The compound is solid in form.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the hydrolysis of the cyano group has been used to provide the carboxamide in a yield of 79%. Additionally, an I2-TBHP (t-Butyl Hydrogen Peroxide)-catalyzed oxidative cross-coupling procedure has been reported for the preparation of 5-amino-pyrazoles.

Molecular Structure Analysis

The molecular structure of the compound can be represented by the SMILES string NC1=CC(C2CC2)=NN1C(OC(C)(C)C)=O. The InChI key for the compound is LIRVTXMQFQGLQV-UHFFFAOYSA-N.

Chemical Reactions Analysis

The compound can undergo various chemical reactions. For example, it can be coupled successfully with corresponding boronates or boronic acids via a Suzuki-Miyaura reaction under microwave heating.

Physical And Chemical Properties Analysis

The compound is a solid. Its InChI code is 1S/C8H13N3O2/c1-8(2,3)13-7(12)11-5-4-6(9)10-11/h4-5H,1-3H3,(H2,9,10).

Scientific Research Applications

Synthesis and Intermediate Applications

Tert-butyl 3-amino-5-cyclopropyl-1H-pyrazole-1-carboxylate is primarily recognized for its role in various synthesis processes. A notable example is its use as an intermediate in the synthesis of complex molecules. For instance, it plays a crucial role in the preparation of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides, as illustrated by Bobko et al. (2012). They developed a novel and efficient route for synthesizing these compounds, which are useful in various chemical applications (Bobko, Kaura, Evans, & Su, 2012).

Role in Catalytic Processes

In another study, tert-butyl 3-amino-5-cyclopropyl-1H-pyrazole-1-carboxylate was used in an experimental setup involving palladium-catalyzed Suzuki reactions. This study, conducted by Zhang et al. (2022), underscores the compound's versatility in facilitating complex chemical reactions, particularly in the synthesis of PROTAC molecules (Zhang, Huang, Cao, Gong, Gan, & Mao, 2022).

Safety and Hazards

The compound is classified as Aquatic Chronic 1 and Eye Irritant 2. It has the signal word “Warning” and the hazard statements H319 - H410. Precautionary measures include P264 - P273 - P280 - P337 + P313 - P391 - P501.

Synthesis routes and methods

Procedure details

1.2 g (4.74 mmol) of tert-butyl-3-nitro-5-cyclopropyl-1H-pyrazole-1-carboxylate were dissolved in 20 ml of ethanol and hydrogenated in presence of 200 mg of palladium on charcoal 10% at 50 psi and room temperature to give, after filtration on celite and evaporation of the solvent, 0.96 g (95% yield) of the title compound.